Cas no 1794785-64-0 ({[(4-bromophenyl)methyl]carbamoyl}methyl 3,5-difluorobenzoate)

• Product Name: {[(4-bromophenyl)methyl]carbamoyl}methyl 3,5-difluorobenzoate
• CAS No: 1794785-64-0
• MF: C₁₆H₁₂BrF₂NO₃
• MW: 384.172190666199
• CID: 5324491
• Update Time: 2025-11-01

{[(4-bromophenyl)methyl]carbamoyl}methyl 3,5-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

• 2-((4-bromobenzyl)amino)-2-oxoethyl 3,5-difluorobenzoate
• 2-[(4-bromobenzyl)amino]-2-oxoethyl 3,5-difluorobenzoate
• STL195127
• [2-[(4-bromophenyl)methylamino]-2-oxoethyl] 3,5-difluorobenzoate
• {[(4-bromophenyl)methyl]carbamoyl}methyl 3,5-difluorobenzoate

• Inchi： 1S/C16H12BrF2NO3/c17-12-3-1-10(2-4-12)8-20-15(21)9-23-16(22)11-5-13(18)7-14(19)6-11/h1-7H,8-9H2,(H,20,21)
• InChI Key： WKQQTCSPDJNCEB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CNC(COC(C1C=C(C=C(C=1)F)F)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 406
• XLogP3: 3.5
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on {[(4-bromophenyl)methyl]carbamoyl}methyl 3,5-difluorobenzoate

Compound CAS No 1794785-64-0: {[(4-bromophenyl)methyl]carbamoyl}methyl 3,5-difluorobenzoate

The compound with CAS No 1794785-64-0, known as {[(4-bromophenyl)methyl]carbamoyl}methyl 3,5-difluorobenzoate, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. Recent studies have highlighted its role in the development of novel materials and its contribution to the understanding of complex molecular interactions.

The molecular structure of this compound is characterized by a combination of aromatic rings and functional groups that confer it with distinctive chemical properties. The presence of a 4-bromophenyl group introduces electronic effects that influence reactivity, while the 3,5-difluorobenzoate moiety contributes to its stability and solubility characteristics. These features make it a valuable component in the synthesis of advanced polymers and pharmaceutical intermediates.

Recent research has focused on optimizing the synthesis of {[(4-bromophenyl)methyl]carbamoyl}methyl 3,5-difluorobenzoate. Scientists have explored various synthetic pathways to enhance yield and purity, leveraging modern catalytic techniques and green chemistry principles. These advancements have not only improved the production efficiency but also reduced environmental impact, aligning with global sustainability goals.

In terms of applications, this compound has shown promise in the field of drug delivery systems. Its ability to form stable complexes with bioactive molecules makes it an attractive candidate for targeted drug delivery. Additionally, its role in the development of advanced coatings and adhesives has been explored, highlighting its versatility across multiple industries.

The environmental impact of {[(4-bromophenyl)methyl]carbamoyl}methyl 3,5-difluorobenzoate has also been a subject of recent studies. Researchers have investigated its biodegradation pathways and toxicity profiles to ensure safe handling and disposal practices. These findings underscore the importance of responsible chemical management in industrial settings.

In conclusion, CAS No 1794785-64-0 represents a cutting-edge compound with multifaceted applications and ongoing research potential. Its unique chemical properties and versatile functionality continue to drive innovation across various scientific domains, making it a cornerstone in modern chemical research.